Cas no 94835-61-7 (2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo-)

• Product Name: 2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo-
• CAS No: 94835-61-7
• MF: C₁₃H₈ClNO₂S
• MW: 277.726120948792
• CID: 752085
• PubChem ID: 5083385
• Update Time: 2025-11-01

2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo-
• 6-(4-chlorophenyl)-4-methylsulfanyl-2-oxopyran-3-carbonitrile
• ST50993149
• 94835-61-7
• 6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-2H-pyran-3-carbonitrile
• AK-087/13659015
• AKOS024362261
• CHEMBL326914
• DTXSID90408152

• Inchi： 1S/C13H8ClNO2S/c1-18-12-6-11(17-13(16)10(12)7-15)8-2-4-9(14)5-3-8/h2-6H,1H3
• InChI Key： DSLIJABHAVBSDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(=C(C#N)C(=O)O1)SC

Computed Properties

• Exact Mass: 276.9964274g/mol
• Monoisotopic Mass: 276.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo-

Introduction to 2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo (CAS No. 94835-61-7) and Its Emerging Applications in Chemical Biology

The compound 2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo (CAS No. 94835-61-7) represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyran core with functional groups such as a nitrile, chlorophenyl, and methylthio substituents, has garnered attention due to its structural complexity and diverse biological activities. The unique arrangement of these groups imparts distinct chemical properties that make it a valuable scaffold for drug discovery and mechanistic studies.

Recent advancements in medicinal chemistry have highlighted the importance of pyran derivatives in the development of novel therapeutic agents. The nitrile group at the 3-position of the pyran ring introduces reactivity that can be exploited for further functionalization, while the 4-chlorophenyl moiety provides a hydrophobic anchor that enhances binding affinity to biological targets. The presence of a methylthio group at the 4-position adds another layer of complexity, influencing both electronic and steric properties of the molecule. These features collectively contribute to the compound's potential as a building block for small-molecule probes.

In the context of contemporary research, this compound has been explored for its interactions with various biological pathways. Studies have indicated that derivatives of 2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating inflammatory and metabolic disorders. The chlorophenyl substituent, in particular, has been shown to modulate binding interactions with proteins involved in signal transduction, suggesting its utility in developing kinase inhibitors or GPCR modulators.

The methylthio group has also been implicated in enhancing bioavailability and metabolic stability, which are critical factors in drug design. By incorporating this moiety, researchers aim to improve pharmacokinetic profiles while maintaining potent biological activity. Furthermore, the nitrile group serves as a versatile handle for further derivatization, allowing chemists to fine-tune properties such as solubility and binding affinity. These attributes make this compound a versatile tool for both academic investigations and industrial applications.

One notable area where this compound has shown promise is in the study of protein-protein interactions (PPIs). The unique structural features of 2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo enable it to act as a scaffold for designing molecules that disrupt or stabilize PPIs relevant to diseases such as cancer and neurodegeneration. The ability to modulate these interactions is crucial for developing therapies that target complex disease mechanisms. Recent computational studies have predicted favorable binding modes for this compound with key PPIs, underscoring its potential as an inhibitor or activator.

Another emerging application lies in its role as an intermediate in the synthesis of more complex bioactive molecules. The structural motifs present in this compound can be modified through various chemical transformations to yield novel scaffolds with enhanced biological activities. For instance, replacing the nitrile group with other functional groups or introducing additional heterocycles can lead to derivatives with improved pharmacological properties. Such modifications are often guided by structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

The synthesis of 2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo involves multi-step organic reactions that highlight its synthetic accessibility despite its complexity. Key synthetic strategies include cyclization reactions to form the pyran core, followed by functional group interconversions to introduce the nitrile, chlorophenyl, and methylthio moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings or library syntheses.

From a mechanistic perspective, understanding how this compound interacts with biological targets is essential for rational drug design. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate binding modes at atomic resolution. These structural insights not only validate computational predictions but also provide guidance for optimizing lead compounds into viable drug candidates. Additionally, kinetic studies have revealed insights into how the compound’s functional groups influence reaction rates and equilibrium constants.

The broader implications of this research extend beyond academic curiosity. By providing new tools for studying biological processes at a molecular level, compounds like 2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-4-(methylthio)-2-oxo contribute to our fundamental understanding of disease mechanisms and therapeutic strategies. As drug discovery efforts continue to evolve towards more targeted and personalized treatments, such molecular probes will play an increasingly important role in identifying novel therapeutic interventions.

In conclusion,2H-Pyran-3-carbonitrile, 6-(4-chlorophenyl)-, and 4-(methylthio)-2-oxo derivatives represent a promising class of compounds with diverse applications in chemical biology and pharmaceutical research. Their unique structural features enable modulation of biological pathways relevant to various diseases, making them valuable tools for both academic investigations and industrial development. As our understanding of molecular interactions deepens, compounds like CAS No. 94835-61-7 will continue to inspire innovative approaches to drug discovery and disease treatment.